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Compound of Interest

Compound Name: 2-Carboxyphenol-d4

Cat. No.: B562736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety information for

2-Carboxyphenol-d4 (also known as Salicylic acid-d4). The information is compiled from

various safety data sheets and chemical suppliers to ensure a thorough understanding of the

handling, storage, and potential hazards associated with this compound. This document is

intended for use by professionals in research and development who have experience with

handling chemical reagents.

Chemical Identification
2-Carboxyphenol-d4 is the deuterated form of salicylic acid. It is commonly used as an

internal standard for the quantification of salicylic acid in various analytical methods, such as

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS)[1][2].
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Identifier Value

Chemical Name 2-Carboxyphenol-d4

Synonyms

Salicylic acid-d4, 2-Hydroxybenzoic acid-d4, 6-

hydroxy-benzoic-2,3,4,5-d4 acid, 2,3,4,5-

tetradeuterio-6-hydroxybenzoic acid[3]

CAS Number 78646-17-0[3][4][5][6]

Molecular Formula C₇H₂D₄O₃[6]

Molecular Weight 142.15 g/mol [5][6]

Hazard Identification and Classification
2-Carboxyphenol-d4 is classified as a hazardous substance. The following table summarizes

its hazard classifications according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[7]

Specific target organ toxicity —

single exposure

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation[7]

GHS Pictograms:

Corrosion Exclamation Mark Health Hazard
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Signal Word: Danger

The following diagram illustrates the relationship between the hazards associated with 2-
Carboxyphenol-d4.

2-Carboxyphenol-d4

Harmful if Swallowed (H302)

Causes Serious Eye Damage (H318)

Suspected of Damaging Fertility
or the Unborn Child (H361)

Causes Skin Irritation (H315)

Causes Serious Eye Irritation (H319)

May Cause Respiratory Irritation (H335)

Click to download full resolution via product page

Hazard Relationship Diagram for 2-Carboxyphenol-d4

Physical and Chemical Properties
Limited information is available for the deuterated form. The properties of the non-deuterated

form, 2-Carboxyphenol (Salicylic Acid), are provided for reference.
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Property Value (for 2-Carboxyphenol)

Appearance Colorless, odorless, needle-shaped crystals[8]

Melting Point 159 °C[8]

Boiling Point 211 °C[8]

Flash Point 157 °C[8]

Density 1.44 g/cm³[8]

Solubility in Water 1.8 g/L at 25 °C[8]

Solubility in Organic Solvents

Soluble in ethanol, diethyl ether, carbon

tetrachloride, benzene, propanol, and

acetone[8]

For 2-Carboxyphenol-d4, it is noted to be a white solid[2].

Handling and Storage
Proper handling and storage procedures are crucial to ensure safety and maintain the integrity

of the compound.

Handling:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wash hands and any exposed skin thoroughly after handling[7].

Do not eat, drink, or smoke when using this product.

Wear protective gloves, protective clothing, eye protection, and face protection[7].

Avoid breathing dust[7].

Use only outdoors or in a well-ventilated area[7].
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Storage:

Store in a well-ventilated place. Keep container tightly closed[9].

Store locked up.

Recommended storage is at 4°C, sealed and away from moisture[4][6]. For solutions in

solvent, storage at -80°C for 6 months or -20°C for 1 month is recommended[4].

Store at room temperature away from light and moisture[5].

The following workflow diagram outlines the recommended procedure for handling 2-
Carboxyphenol-d4.
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Start: Prepare to Handle
2-Carboxyphenol-d4

Read and Understand
Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Handle Substance with Care

Spill?

Clean Spill According
to Protocol

Yes

Dispose of Waste Properly

No

Store in a Cool, Dry, Well-Ventilated,
Locked Area

Wash Hands Thoroughly

End
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Recommended Handling Workflow for 2-Carboxyphenol-d4
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First-Aid Measures
In case of exposure, the following first-aid measures should be taken.

Exposure Route First-Aid Measures

If Swallowed

Call a poison center or doctor if you feel unwell.

Rinse mouth. Immediately make the victim drink

water (two glasses at most). Consult a

physician.[7][10]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7] Immediately call a

poison center or doctor.

If on Skin

Wash with plenty of soap and water.[7][11] Take

off immediately all contaminated clothing. Rinse

skin with water/shower.[7][10]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use fire-fighting measures that suit the environment. A solid

water stream may be inefficient. Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide are recommended[11].

Specific Hazards: The product is not flammable. However, it is combustible, and the

development of hazardous combustion gases or vapors is possible in the event of a fire[7].

Protective Equipment: No special measures are required beyond standard firefighting gear.

Stay in the danger area only with a self-contained breathing apparatus[7].

Toxicological Information
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Detailed toxicological studies specifically for 2-Carboxyphenol-d4 are not readily available in

the public domain. The hazard classifications are based on the properties of the parent

compound, salicylic acid.

Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation[7].

Serious Eye Damage/Irritation: Causes serious eye damage.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No ingredients of this product present at levels greater than or equal to

0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, NTP, or

OSHA[10].

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[10].

Experimental Protocols
Detailed experimental protocols for the synthesis, use, or toxicological assessment of 2-
Carboxyphenol-d4 are not provided in the publicly available material safety data sheets.

Researchers should refer to internal standard operating procedures and relevant scientific

literature for specific applications. The primary use of this compound is as an internal standard

for quantitative analysis by methods such as NMR, GC-MS, or LC-MS[4].

Ecological Information
Toxicity: No further relevant information is available regarding aquatic toxicity.

Persistence and Degradability: No further relevant information is available.

Bioaccumulative Potential: No further relevant information is available.

Mobility in Soil: No further relevant information is available.
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General Notes: It is considered slightly hazardous for water (Water hazard class 1, Self-

assessment). Do not allow undiluted product or large quantities of it to reach ground water,

water courses, or sewage systems.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.

This guide is intended to provide a summary of the available safety information for 2-
Carboxyphenol-d4. It is not a substitute for a thorough review of the complete Safety Data

Sheet (SDS) provided by the supplier and adherence to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material Safety Data Sheet: A Technical Guide to 2-
Carboxyphenol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562736#2-carboxyphenol-d4-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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